1-Methyl 6-tert.-butyl 2,4-dihydroxyadipate

• Molecular Formula: C11H20O6
• Molecular Weight: 248.27 g/mol
• IUPAC Name: 6-O-tert-butyl 1-O-methyl 2,4-dihydroxyhexanedioate
• InChI: InChI=1S/C11H20O6/c1-11(2,3)17-9(14)6-7(12)5-8(13)10(15)16-4/h7-8,12-13H,5-6H2,1-4H3
• InChI Key: ONMCHNIYTJMUOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(CC(C(=O)OC)O)O

Description

1-Methyl 6-tert.-butyl 2,4-dihydroxyadipate is a useful research compound. Its molecular formula is C11H20O6 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of THF (133.05 ml), methanol (66.52 ml) and triethylborane (1M in THF) (72.71 ml) was stirred at room temperature for one hour in an argon atmosphere. To a solution of 1-methyl 6-tert.-butyl 2-hydroxy-4-oxoadipate (12.79 g, 51.94 mmol) in THF (312 ml) cooled to -78° C., the above boran solution was dropwise added over 45 minutes. After stirring the mixture at -78° C. for 50 minutes, sodium borohydride (2.26 g, 59.72 mmol) was added in one portion, followed by stirring at -78° C. for 3 hours. After dropwise adding a mixed solvent of acetic acid and methanol (1:1) (54 ml) to the reaction solution at -78° C. over 15 minutes, the solution was stirred for additional 15 minutes. The resulting mixture was poured in a 5 % solution of ammonium chloride (511 ml) and stirred for 15 minutes. After adjusting pH to 7.5, the organic layer was evaporated off under reduced pressure. After adding 10 % aqueous hydrogen peroxide (104 ml) and adjusting pH of the mixture to 7, a 5 % aqueous solution of sodium sulfite (312 ml) was added, followed by stirring at room temperature for 40 minutes. Then the mixture was extracted with ethyl acetate, and organic layers were colleted, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography (hexane:acetone=2:1) to give pure 1-methyl 6-tert.-butyl 2,4-dihydroxyadipate (11.22 g, 45.19 mmol). Yield, 87 %.

Synthesis routes and methods II

Procedure details

To a solution of tert.-butyl 4-(2,2-dimethyl-5-oxo-1,3-dioxolan-4-yl)-3-hydroxybutanoate (5.49 g, 20.0 mmol) in toluene (40.0 ml), sodium methoxide (1M in methanol) (30 ml) was added at 0° C. in an argon atmosphere and stirred at 0° C. for 30 minutes. After dropwise adding 1N hydrochloric acid (30.5 ml) at 0° C. over 10 minutes, the mixture was stirred at 0° C. for 10 minutes. After evaporating off the most of the organic solvent under reduced pressure, the residual mixture was extracted with ethyl acetate. The organic layer was washed with a saturated saline and a phosphate buffer (pH 7.0). The organic layers were combined, dried over sodium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel column chromatography (hexane:acetone=2:1) to give pure 1-methyl 6-tert.-butyl 2,4-dihydroxyadipate (3.69 g, 14.9 mmol). Yield, 74.3 %.